Cas no 147624-32-6 (2,3-Bis-benzyloxy-6-nitro-benzaldehyde)

• Product Name: 2,3-Bis-benzyloxy-6-nitro-benzaldehyde
• CAS No: 147624-32-6
• MF: C₂₁H₁₇NO₅
• MW: 363.363385915756
• CID: 3773481
• PubChem ID: 10248131
• Update Time: 2025-11-07

2,3-Bis-benzyloxy-6-nitro-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 6-nitro-2,3-bis(phenylmethoxy)-
• 2,3-Bis-benzyloxy-6-nitro-benzaldehyde
• OUDGVGSLRHIYLK-UHFFFAOYSA-N
• SCHEMBL3904800
• 6-nitro-2,3-bis(phenylmethoxy)benzaldehyde
• 147624-32-6
• 2,3-bis(benzyloxy)-6-nitrobenzaldehyde

• Inchi： 1S/C21H17NO5/c23-13-18-19(22(24)25)11-12-20(26-14-16-7-3-1-4-8-16)21(18)27-15-17-9-5-2-6-10-17/h1-13H,14-15H2
• InChI Key： OUDGVGSLRHIYLK-UHFFFAOYSA-N
• SMILES： C(=O)C1=C([N+]([O-])=O)C=CC(OCC2=CC=CC=C2)=C1OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 363.11067264Da
• Monoisotopic Mass: 363.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 574.3±50.0 °C at 760 mmHg
• Flash Point: 238.5±32.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2,3-Bis-benzyloxy-6-nitro-benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2,3-Bis-benzyloxy-6-nitro-benzaldehyde

Recent Advances in the Study of 2,3-Bis-benzyloxy-6-nitro-benzaldehyde (CAS: 147624-32-6) in Chemical Biology and Pharmaceutical Research

2,3-Bis-benzyloxy-6-nitro-benzaldehyde (CAS: 147624-32-6) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its benzyl-protected hydroxyl groups and nitro-substituted aromatic aldehyde, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

One of the key areas of interest is the role of 2,3-Bis-benzyloxy-6-nitro-benzaldehyde in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Researchers have demonstrated its efficacy as a building block for the construction of quinoline and indole derivatives, both of which are prominent scaffolds in drug design. The nitro group in the compound facilitates further functionalization, enabling the introduction of diverse pharmacophores that enhance biological activity.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized 2,3-Bis-benzyloxy-6-nitro-benzaldehyde as a precursor for the development of kinase inhibitors. The study highlighted the compound's ability to undergo selective reduction and subsequent coupling reactions, yielding potent inhibitors with high specificity for tyrosine kinases. These findings underscore the compound's potential in targeted cancer therapies, where kinase inhibition is a critical mechanism of action.

Another notable application of 2,3-Bis-benzyloxy-6-nitro-benzaldehyde is in the field of antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel benzaldehyde-derived Schiff bases using this compound. The resulting derivatives exhibited significant antibacterial activity against multidrug-resistant strains, suggesting their potential as next-generation antibiotics. The study also emphasized the importance of the nitro group in enhancing the electron-withdrawing properties of the aromatic ring, which contributes to the compounds' bioactivity.

Beyond its applications in drug discovery, 2,3-Bis-benzyloxy-6-nitro-benzaldehyde has also been investigated for its role in chemical biology. Researchers have employed it as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The nitro group's redox-sensitive properties make it an ideal candidate for such applications, enabling real-time monitoring of oxidative stress in biological systems. This innovation has significant implications for understanding the mechanisms of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

In conclusion, 2,3-Bis-benzyloxy-6-nitro-benzaldehyde (CAS: 147624-32-6) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and diagnostic applications, makes it a subject of ongoing investigation. Future research is expected to further explore its utility in developing novel therapeutic agents and diagnostic tools, solidifying its role in advancing the field of medicinal chemistry.